Cas no 864940-42-1 (ethyl 2-benzamidothiophene-3-carboxylate)

• Product Name: ethyl 2-benzamidothiophene-3-carboxylate
• CAS No: 864940-42-1
• MF: C₁₄H₁₃NO₃S
• MW: 275.322922468185
• CID: 6391070
• PubChem ID: 3357967
• Update Time: 2025-05-25

ethyl 2-benzamidothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-benzamidothiophene-3-carboxylate
• AKOS008918643
• F1358-0133
• 864940-42-1
• IDI1_010794
• HMS1427F01
• IFLab2_000169
• IFLab1_005391
• IDI1_019195
• SR-01000011699-1
• SR-01000011699
• 3-Thiophenecarboxylic acid, 2-(benzoylamino)-, ethyl ester

• Inchi： 1S/C14H13NO3S/c1-2-18-14(17)11-8-9-19-13(11)15-12(16)10-6-4-3-5-7-10/h3-9H,2H2,1H3,(H,15,16)
• InChI Key： ZSYCFLCROUQBEI-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=CC=C2)SC=CC=1C(OCC)=O

Computed Properties

• Exact Mass: 275.06161445g/mol
• Monoisotopic Mass: 275.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.6Ų

Additional information on ethyl 2-benzamidothiophene-3-carboxylate

Introduction to Ethyl 2-benzamidothiophene-3-carboxylate (CAS No: 864940-42-1)

Ethyl 2-benzamidothiophene-3-carboxylate, identified by its CAS number 864940-42-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of benzamidothiophene derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural motif of this molecule combines the aromaticity of benzene with the sulfur-containing heterocycle thiophene, further enhanced by the amide and ester functional groups. Such structural features contribute to its unique chemical properties and make it a valuable scaffold for developing novel therapeutic agents.

The synthesis of ethyl 2-benzamidothiophene-3-carboxylate involves multi-step organic reactions, typically starting from commercially available precursors. The introduction of the amide group at the 2-position and the ester group at the 3-position of the thiophene ring are critical steps in its preparation. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of precise molecular construction in drug development.

In recent years, ethyl 2-benzamidothiophene-3-carboxylate has been explored for its pharmacological potential. The benzamido moiety is known to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The thiophene ring, on the other hand, is a common structural feature in many bioactive molecules, contributing to their binding affinity and metabolic stability. The combination of these structural elements in ethyl 2-benzamidothiophene-3-carboxylate suggests a broad spectrum of possible applications in therapeutic interventions.

One of the most compelling areas of research involving ethyl 2-benzamidothiophene-3-carboxylate is its potential as an anticancer agent. Studies have demonstrated that benzamidothiophene derivatives can interact with specific targets within cancer cells, inhibiting their proliferation and inducing apoptosis. The amide group in ethyl 2-benzamidothiophene-3-carboxylate can form hydrogen bonds with key amino acid residues in protein targets, modulating their function. Furthermore, the thiophene ring can engage in hydrophobic interactions with lipid rafts or other cellular components, enhancing the compound's intracellular delivery and efficacy.

Another area of interest is the antimicrobial activity of ethyl 2-benzamidothiophene-3-carboxylate. Antibiotic resistance has become a global health concern, necessitating the discovery of novel antimicrobial agents. The unique structure of this compound allows it to disrupt bacterial cell membranes or interfere with essential metabolic pathways. Preliminary studies have shown promising results in vitro, indicating its potential to combat both Gram-positive and Gram-negative bacteria. This makes ethyl 2-benzamidothiophene-3-carboxylate a promising candidate for further development into new antibiotics.

The anti-inflammatory properties of ethyl 2-benzamidothiophene-3-carboxylate are also under investigation. Chronic inflammation is associated with various diseases, including arthritis, cardiovascular disorders, and neurodegenerative conditions. By modulating inflammatory pathways such as NF-kB and MAPK, this compound may offer therapeutic benefits. In preclinical models, it has been observed to reduce inflammatory markers and alleviate symptoms associated with inflammatory diseases. These findings highlight its potential as a lead compound for developing anti-inflammatory drugs.

The role of ethyl 2-benzamidothiophene-3-carboxylate in central nervous system (CNS) disorders is another exciting avenue of research. Neurodegenerative diseases like Alzheimer's and Parkinson's are characterized by protein misfolding and oxidative stress. The benzamido group can interact with neurotransmitter receptors or enzymes involved in neuroprotection. Additionally, the thiophene ring may scavenge reactive oxygen species (ROS), mitigating oxidative damage to neural cells. These mechanisms suggest that ethyl 2-benzamidothiophene-3-carboxylate could be developed into a neuroprotective agent.

The development of novel drug delivery systems has also been integrated with ethyl 2-benzamidothiophene-3-carboxylate. Lipid-based nanoparticles and polymeric micelles have been explored as carriers to enhance its bioavailability and targeted delivery to disease sites. These advanced delivery systems can improve therapeutic efficacy while minimizing side effects. By combining ethyl 2-benzamidothiophene-3-carboxylate with innovative drug delivery technologies, researchers aim to optimize its pharmacokinetic profile and expand its clinical applications.

In conclusion, ethyl 2-benzamidothiophene-3-carboxylate (CAS No: 864940-42-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure positions it as a valuable scaffold for drug discovery in various fields such as oncology, antimicrobial therapy, anti-inflammation, and neuroprotection. Ongoing research continues to uncover new mechanisms by which this compound can be harnessed for medical benefit. As our understanding of its pharmacological properties deepens, so too does its potential to contribute to advancements in human health.